Cas no 2094170-30-4 (2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride)

• Product Name: 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride
• CAS No: 2094170-30-4
• MF: C₁₁H₁₉Cl₂N₃O₂S
• MW: 328.258459329605
• CID: 6015003
• PubChem ID: 121555228
• Update Time: 2025-06-14

2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride
• AKOS033749464
• 2-chloro-6-methyl-N-[2-methyl-3-(methylamino)propyl]pyridine-3-sulfonamide;hydrochloride
• 2094170-30-4
• Z2040109061
• 2-chloro-6-methyl-N-[2-methyl-3-(methylamino)propyl]pyridine-3-sulfonamide hydrochloride
• EN300-26585045

• Inchi： 1S/C11H18ClN3O2S.ClH/c1-8(6-13-3)7-14-18(16,17)10-5-4-9(2)15-11(10)12;/h4-5,8,13-14H,6-7H2,1-3H3;1H
• InChI Key： ONNKRJYFLCDQLZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)S(NCC(C)CNC)(=O)=O.Cl

Computed Properties

• Exact Mass: 327.0575034g/mol
• Monoisotopic Mass: 327.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride

Research Briefing on 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride (CAS: 2094170-30-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride (CAS: 2094170-30-4) has emerged as a compound of interest due to its unique structural properties and pharmacological potential. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, with the systematic name 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride, belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. Recent studies have explored its synthesis through optimized routes, yielding high purity and scalability, which are critical for further pharmacological evaluations. The structural elucidation of this compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have hypothesized that its mechanism of action may involve the modulation of key signaling pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for its development as a therapeutic agent.

One of the notable aspects of this compound is its potential application in oncology. Recent findings suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to interfere with specific molecular targets that are overexpressed in cancer cells. Ongoing studies are focused on identifying the precise molecular interactions and optimizing the compound's efficacy and safety profile.

In conclusion, 2-chloro-6-methyl-N-2-methyl-3-(methylamino)propylpyridine-3-sulfonamide hydrochloride (CAS: 2094170-30-4) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies will likely focus on advancing its preclinical development, including toxicology assessments and formulation optimization, to pave the way for potential clinical trials. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.